Cas no 29460-91-1 (2-Butylpyrazine)

• Product Name: 2-Butylpyrazine
• CAS No: 29460-91-1
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 253107
• PubChem ID: 528050
• Update Time: 2025-05-19

2-Butylpyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Butylpyrazine
• Pyrazine,2-butyl-
• 2-Butylpyrazin
• 2-Butyl-pyrazine
• 2-n-Butylpyrazin
• 4-Butylpyrazin
• butyl pyrazine
• Butyl-pyrazin
• Pyrazine,2-butyl
• Pyrazine,butyl
• TVAVRPSANVGCNH-UHFFFAOYSA-N
• AKOS006291470
• A819925
• butylpyrazine
• FT-0696515
• 2-BUTYL PYRAZINE
• CHEMBL93499
• SCHEMBL4412197
• Pyrazine, butyl
• 29460-91-1
• DTXSID70335932
• 2-butylpyrazine;2-Isobutylpyrazine
• DB-086665

• Inchi： 1S/C8H12N2/c1-2-3-4-8-7-9-5-6-10-8/h5-7H,2-4H2,1H3
• InChI Key： TVAVRPSANVGCNH-UHFFFAOYSA-N
• SMILES： N1C=CN=CC=1CCCC

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 83.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• Density: 0.961±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 84 ºC (19 Torr)
• Flash Point: 73.5±13.4 ºC,
• Refractive Index: 1.4963 (589.3 nm 26 ºC)
• Solubility: Dissolution (83 g/l) (25 º C),
• PSA: 25.78000
• LogP: 1.81920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 2-Butylpyrazine

Professional Introduction to 2-Butylpyrazine (CAS No. 29460-91-1)

2-Butylpyrazine, a chemical compound with the CAS number 29460-91-1, is a significant molecule in the field of flavor and fragrance chemistry, as well as in pharmaceutical research. This heterocyclic compound belongs to the pyrazine family, characterized by a six-membered ring containing two nitrogen atoms. The presence of a butyl group at the 2-position enhances its aromatic properties and makes it a valuable intermediate in synthetic chemistry.

The structural integrity of 2-butylpyrazine is crucial for its applications, particularly in the development of synthetic flavorings and fragrances. Its molecular formula, C₈H₁₂N₂, underscores its role as a versatile building block in organic synthesis. The compound's stability under various conditions makes it suitable for industrial-scale production, where consistency and purity are paramount.

In recent years, 2-butylpyrazine has garnered attention in the pharmaceutical industry due to its potential bioactive properties. Research has indicated that pyrazine derivatives can exhibit antimicrobial and anti-inflammatory effects, making them promising candidates for drug development. Specifically, studies have explored the compound's interaction with biological targets, such as enzymes and receptors, which could lead to novel therapeutic applications.

The synthesis of 2-butylpyrazine typically involves condensation reactions between butyl halides and pyrazole derivatives under controlled conditions. Advances in catalytic processes have improved the efficiency and yield of these reactions, making it more feasible to produce large quantities of the compound. Additionally, green chemistry principles have been applied to minimize waste and reduce environmental impact, aligning with global sustainability efforts.

One of the most compelling aspects of 2-butylpyrazine is its role in enhancing food flavors and aromas. Its nutty and roasted notes make it a popular choice in the flavor industry, particularly for products like coffee, chocolate, and roasted meats. The compound's ability to impart these desirable characteristics without overwhelming other flavor profiles has made it a staple in commercial flavor formulations.

Recent studies have also delved into the sensory perception of 2-butylpyrazine by humans. Research suggests that the compound's aroma can stimulate specific neural pathways associated with pleasure and satisfaction, which could have implications for functional foods and beverages designed to enhance consumer well-being. This intersection of chemistry and neuroscience highlights the multifaceted nature of 2-butylpyrazine's applications.

The industrial production of 2-butylpyrazine adheres to stringent quality control measures to ensure product consistency. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) and high-performance liquid chromatography (HPLC) are employed to verify purity and identify potential contaminants. These methods are critical for maintaining the integrity of the compound across different batches and applications.

Moreover, the safety profile of 2-butylpyrazine has been thoroughly evaluated through toxicological studies. These investigations have assessed its acute and chronic effects on human health, providing data that supports its safe use in approved applications. Regulatory agencies often require comprehensive safety documentation before approving a compound for commercial use, ensuring that both consumers and industry stakeholders are protected.

The future prospects of 2-butylpyrazine are promising, with ongoing research exploring new synthetic pathways and potential applications. Innovations in chemical engineering may further optimize production processes, reducing costs and environmental footprint. Additionally, collaborations between academia and industry could accelerate the discovery of novel uses for this versatile compound.

In conclusion, 2-butylpyrazine (CAS No. 29460-91-1) is a multifaceted molecule with significant contributions to flavor chemistry, pharmaceutical research, and industrial synthesis. Its unique properties make it indispensable in various applications, from enhancing food flavors to serving as a key intermediate in drug development. As research continues to uncover new possibilities, the importance of this compound is likely to grow even further.